2-(3-bromo-2-iodophenyl)acetic acid
Description
“2-(3-bromo-2-iodophenyl)acetic acid” is a chemical compound with the CAS Number: 1208075-40-4 . It has a molecular weight of 340.94 . The IUPAC name for this compound is (3-bromo-4-iodophenyl)acetic acid . The physical form of this compound is a powder .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H6BrIO2/c9-6-3-5(4-8(11)12)1-2-7(6)10/h1-3H,4H2,(H,11,12) . The InChI key is VUOSGOOAZMZAOM-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a molecular weight of 340.94 .Safety and Hazards
The safety information for “2-(3-bromo-2-iodophenyl)acetic acid” indicates that it has the GHS07 pictogram. The signal word is “Warning”. The hazard statements are H302, H315, H319, H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-bromo-2-iodophenyl)acetic acid involves the bromination and iodination of phenylacetic acid followed by decarboxylation.", "Starting Materials": [ "Phenylacetic acid", "Bromine", "Iodine", "Acetic anhydride", "Sodium acetate", "Concentrated sulfuric acid", "Hydrogen peroxide", "Sodium hydroxide", "Water" ], "Reaction": [ "Phenylacetic acid is first brominated using bromine and acetic anhydride in the presence of concentrated sulfuric acid to yield 3-bromo-phenylacetic acid.", "3-bromo-phenylacetic acid is then iodinated using iodine and hydrogen peroxide in the presence of sodium acetate and water to yield 2-(3-bromo-2-iodophenyl)acetic acid.", "The final step involves the decarboxylation of 2-(3-bromo-2-iodophenyl)acetic acid using sodium hydroxide to yield the desired compound." ] } | |
CAS RN |
1261644-38-5 |
Molecular Formula |
C8H6BrIO2 |
Molecular Weight |
340.9 |
Purity |
95 |
Origin of Product |
United States |
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